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Compound of Interest

Compound Name: Sodium propanolate

Cat. No.: B179413 Get Quote

Essential Safety and Handling Guide for Sodium
Propanolate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling sodium propanolate. Adherence to these

procedures is vital for ensuring a safe laboratory environment.

Sodium propanolate is a flammable solid that can cause severe skin burns and eye damage.

[1][2][3] Proper personal protective equipment (PPE) and handling protocols are mandatory to

minimize risks.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with sodium propanolate dictates the

necessity of the following personal protective equipment:
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against dust,

splashes, and flying particles

that can cause serious eye

damage.[1][4][5]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), and

protective clothing to prevent

skin contact.

Sodium propanolate causes

severe skin burns upon

contact.[1][3][4]

Respiratory Protection

A dust mask or respirator with

a particulate filter is necessary

if dust is generated or if

working in an area with

inadequate ventilation.

To prevent inhalation of dust

which can cause respiratory

irritation.[6][7][8]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a well-ventilated work area, preferably a fume hood, to minimize inhalation exposure.

[1][4]

Emergency eyewash stations and safety showers must be readily accessible in the

immediate work area.[4]

Remove all potential ignition sources from the handling area as sodium propanolate is a

flammable solid.[1][2][3] Use non-sparking tools and explosion-proof equipment.[1][4]

Ground and bond containers and receiving equipment to prevent static discharge.[1][3][4]

2. Handling:

Wear all required PPE as specified in the table above before handling the substance.

Avoid contact with skin and eyes.[1]
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Avoid the formation and inhalation of dust.[1][6]

Do not eat, drink, or smoke in the handling area.[3][6]

Wash hands thoroughly after handling.[1][5]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Store away from incompatible materials such as oxidizing agents, strong acids, water, and

moist air.[4][7]

The storage area should be locked up to restrict access.[3][4]

4. Spillage:

In case of a spill, evacuate the area and eliminate all ignition sources.[1]

Wear appropriate PPE, including respiratory protection.

For small spills, carefully sweep or scoop up the material and place it into a suitable, labeled

container for disposal.[6] Moisten the material slightly to prevent dusting if appropriate.[6]

Prevent the spill from entering drains or waterways.[1][7]

Disposal Plan
Dispose of sodium propanolate and its containers in accordance with all applicable local,

state, and federal regulations.[1][4]

Waste material should be sent to a licensed waste disposal facility.[4] Do not dispose of it

into the sewer system.[4]

Contaminated clothing should be removed immediately and washed before reuse.[1][3][4]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water for

at least 15 minutes. Seek immediate medical

attention.[1][4]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, including under the

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][4]

Procedural Workflow
The following diagram illustrates the logical flow for the safe handling of sodium propanolate
and the appropriate emergency response procedures.
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Caption: Workflow for handling sodium propanolate and emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b179413?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/sodium-propan-2-olate.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propanol_-sodium-salt-_1_1
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propanol_-sodium-salt-_1_1
https://www.guidechem.com/encyclopedia/sodium-propanolate-dic63252.html
https://s3.amazonaws.com/gelest/sds/AKS780_GHS+US_English+US.pdf
https://assets.pim.ecolab.com/media/Original/10060/NZ-EN-902526-AVOID-64.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0557
https://redox.com/wp-content/sds/3700.pdf
https://hdsupplysolutions.com/wcsstore/ExtendedSitesCatalogAssetStore/product/hdpro/additional/PR/PRO_USC057114_SDS_USC057114_SDS_E.pdf
https://www.benchchem.com/product/b179413#personal-protective-equipment-for-handling-sodium-propanolate
https://www.benchchem.com/product/b179413#personal-protective-equipment-for-handling-sodium-propanolate
https://www.benchchem.com/product/b179413#personal-protective-equipment-for-handling-sodium-propanolate
https://www.benchchem.com/product/b179413#personal-protective-equipment-for-handling-sodium-propanolate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b179413?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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